Cas no 1502672-49-2 (3,4-Dihydro-2-methyl-4-oxopyrido[3,2-d]pyrimidine-6-carboxylic acid)

• Product Name: 3,4-Dihydro-2-methyl-4-oxopyrido[3,2-d]pyrimidine-6-carboxylic acid
• CAS No: 1502672-49-2
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 5403033
• Update Time: 2025-11-06

3,4-Dihydro-2-methyl-4-oxopyrido[3,2-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-2-methyl-4-oxopyrido[3,2-d]pyrimidine-6-carboxylic acid
• 2-Methyl-4-oxo-3,4-dihydropyrido[3,2-d]pyrimidine-6-carboxylic acid

• Inchi： 1S/C9H7N3O3/c1-4-10-5-2-3-6(9(14)15)12-7(5)8(13)11-4/h2-3H,1H3,(H,14,15)(H,10,11,13)
• InChI Key： PWWSALSZASSUFW-UHFFFAOYSA-N
• SMILES： C1(C)NC(=O)C2=NC(C(O)=O)=CC=C2N=1

Experimental Properties

• Density: 1.63±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 507.2±60.0 °C(Predicted)
• pka: 3.47±0.20(Predicted)

Additional information on 3,4-Dihydro-2-methyl-4-oxopyrido[3,2-d]pyrimidine-6-carboxylic acid

Research Brief on 3,4-Dihydro-2-methyl-4-oxopyrido[3,2-d]pyrimidine-6-carboxylic Acid (CAS: 1502672-49-2)

3,4-Dihydro-2-methyl-4-oxopyrido[3,2-d]pyrimidine-6-carboxylic acid (CAS: 1502672-49-2) is a pyridopyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase enzymes involved in cancer and inflammatory diseases. Recent studies have explored its structural modifications and pharmacological properties, positioning it as a promising scaffold for novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3,4-Dihydro-2-methyl-4-oxopyrido[3,2-d]pyrimidine-6-carboxylic acid as a precursor for the development of selective kinase inhibitors. The study highlighted its ability to form hydrogen bonds with key residues in the ATP-binding pocket of kinases, making it a versatile building block for designing potent and selective inhibitors. Computational modeling and X-ray crystallography were employed to elucidate its binding modes, providing insights for structure-activity relationship (SAR) optimization.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters paper, where derivatives of this compound were synthesized and evaluated for their anti-proliferative activity against a panel of cancer cell lines. The results demonstrated that certain modifications at the 6-carboxylic acid position enhanced cellular uptake and target engagement, leading to improved efficacy in inhibiting tumor growth. These findings underscore the potential of this scaffold in oncology drug development.

Beyond its applications in kinase inhibition, recent research has also explored the use of 3,4-Dihydro-2-methyl-4-oxopyrido[3,2-d]pyrimidine-6-carboxylic acid in the design of anti-inflammatory agents. A 2023 study in European Journal of Medicinal Chemistry revealed that its derivatives could modulate the activity of pro-inflammatory cytokines, suggesting potential utility in treating autoimmune disorders. The compound's ability to chelate metal ions was also investigated, opening new avenues for its use in metalloenzyme-targeted therapies.

In conclusion, 3,4-Dihydro-2-methyl-4-oxopyrido[3,2-d]pyrimidine-6-carboxylic acid (CAS: 1502672-49-2) represents a highly versatile scaffold with broad applications in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for medicinal chemists. Future research directions may include further optimization of its pharmacokinetic properties and exploration of its potential in combination therapies. Continued investigation into its mechanism of action and target specificity will be crucial for translating these findings into clinically relevant therapeutics.